(Z)-2-(3,4-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(3,4-dimethoxyphenyl)methylidene]-7-[(dimethylamino)methyl]-6-hydroxy-4-methyl-1-benzofuran-3-one
• InChI: InChI=1S/C21H23NO5/c1-12-8-15(23)14(11-22(2)3)21-19(12)20(24)18(27-21)10-13-6-7-16(25-4)17(9-13)26-5/h6-10,23H,11H2,1-5H3/b18-10-
• InChI Key: HVNZBTIWUREQLB-ZDLGFXPLSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=CC(=C(C=C3)OC)OC)O2)CN(C)C)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=CC(=C(C=C3)OC)OC)/O2)CN(C)C)O
• Molecular Formula: C21H23NO5
• Molecular Weight: 369.4 g/mol
• CAS No.: 903188-27-2

Description

Overview of Benzofuran-3(2H)-one Derivatives in Chemical Research

Benzofuran-3(2H)-one derivatives constitute a fundamental class of heterocyclic compounds that have garnered substantial attention in chemical research due to their diverse structural possibilities and significant biological activities. These compounds feature a benzofuran core with a ketone functionality at the 3-position, creating a versatile scaffold for further functionalization and biological evaluation. The benzofuran ring system itself consists of a fused benzene and furan ring, providing a rigid, planar structure that facilitates interactions with biological targets while offering multiple sites for chemical modification.

Research into benzofuran-3(2H)-one derivatives has revealed their presence as key structural units in numerous biologically active natural products and synthetic pharmaceuticals. The scaffold's inherent electronic properties, derived from the heteroaromatic furan ring fused to the benzene system, create unique opportunities for molecular recognition and binding interactions. The ketone functionality at position 3 further enhances the compound's reactivity profile, enabling condensation reactions that can introduce additional pharmacophoric elements.

Contemporary chemical research has demonstrated that benzofuran-3(2H)-one derivatives exhibit remarkable structural diversity through various substitution patterns. The introduction of substituents at different positions on the benzofuran core, combined with modifications at the 2-position through condensation reactions, has yielded compounds with enhanced biological activities compared to the parent benzofuran structure. This structural flexibility has made benzofuran-3(2H)-one derivatives particularly attractive targets for medicinal chemistry programs focused on developing new therapeutic agents.

The versatility of benzofuran-3(2H)-one derivatives extends beyond their biological applications to include their utility as synthetic intermediates and building blocks for more complex molecular architectures. Modern synthetic methodologies have enabled the efficient preparation of diverse benzofuran-3(2H)-one libraries, facilitating systematic structure-activity relationship studies that have advanced our understanding of the pharmacological requirements for optimal biological activity within this compound class.

Historical Context of Functionalized Benzofuran Compounds

The historical development of functionalized benzofuran compounds traces back to the early days of heterocyclic chemistry, with benzofuran itself first being isolated from coal tar as a natural component. The recognition of benzofuran as a fundamental heterocyclic building block prompted early synthetic efforts to develop reliable methods for its preparation and functionalization. The seminal work by Perkin established the first synthetic route to benzofuran derivatives through the treatment of coumarin with hydroxide, laying the foundation for subsequent developments in benzofuran chemistry.

The evolution of benzofuran chemistry gained significant momentum during the mid-20th century as researchers began to recognize the biological potential of functionalized benzofuran derivatives. Natural product isolation efforts revealed numerous bioactive compounds containing the benzofuran scaffold, including psoralen derivatives that demonstrated photochemotherapeutic properties. These discoveries sparked intensive research into the synthesis and biological evaluation of benzofuran analogs, leading to the development of several clinically important medications.

The introduction of condensation chemistry for benzofuran functionalization marked a pivotal advancement in the field. The development of methods for introducing benzylidene substituents at the 2-position of benzofuran-3(2H)-one derivatives through aldol-type condensations enabled the systematic exploration of substitution effects on biological activity. These methodological advances coincided with growing interest in structure-activity relationships, driving the synthesis of extensive compound libraries for biological screening.

Modern developments in benzofuran chemistry have been characterized by increasingly sophisticated synthetic approaches that enable precise control over substitution patterns and stereochemistry. The recognition that specific substitution patterns, such as methoxy groups on benzylidene moieties, can significantly enhance biological activity has guided contemporary synthetic efforts. Additionally, the development of green chemistry approaches and metal-catalyzed methodologies has improved the efficiency and environmental sustainability of benzofuran synthesis.

Position of (Z)-2-(3,4-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one in Benzofuran Chemistry

The compound (Z)-2-(3,4-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one occupies a distinctive position within benzofuran chemistry due to its sophisticated substitution pattern that incorporates multiple pharmacologically relevant structural elements. The 3,4-dimethoxy substitution pattern on the benzylidene moiety represents a specific arrangement that has been associated with enhanced biological activity in related benzofuran derivatives. This substitution pattern differs from other commonly studied variants, such as 2,3-dimethoxy or 2,5-dimethoxy patterns, potentially conferring unique biological properties.

The presence of the dimethylamino methyl group at position 7 of the benzofuran core introduces a basic nitrogen functionality that can significantly influence the compound's pharmacokinetic properties and biological interactions. This structural feature aligns with design principles observed in successful benzofuran-based pharmaceuticals, where basic nitrogen substituents often enhance target selectivity and binding affinity. The specific positioning of this group at the 7-position, rather than alternative locations, represents a deliberate structural choice that may optimize molecular recognition properties.

The hydroxyl functionality at position 6 of the benzofuran core provides an additional hydrogen bonding capability that can enhance interactions with biological targets. Research on related benzofuran derivatives has demonstrated that hydroxyl groups at specific positions can significantly modulate biological activity, with the 6-position being particularly relevant for certain target interactions. The combination of the hydroxyl group with the adjacent dimethylamino methyl substituent creates a unique local electronic environment that may contribute to the compound's distinctive properties.

The methyl substituent at position 4 of the benzofuran core completes the substitution pattern, providing additional steric and electronic influences on the molecule's overall properties. This relatively simple modification can have profound effects on molecular conformation and target interactions, as demonstrated in structure-activity relationship studies of related compounds. The specific combination of all these substituents in (Z)-2-(3,4-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one creates a unique molecular architecture that distinguishes it from other benzofuran derivatives.

Research Significance and Objectives

The research significance of (Z)-2-(3,4-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one stems from its potential to advance our understanding of structure-activity relationships within the benzofuran-3(2H)-one class of compounds. The specific substitution pattern present in this molecule provides an opportunity to investigate how the combination of methoxy, dimethylamino, hydroxyl, and methyl functionalities influences biological activity compared to simpler benzofuran derivatives. Such studies are essential for the rational design of new therapeutic agents based on the benzofuran scaffold.

The compound's unique structural features make it particularly valuable for exploring the effects of specific substitution patterns on molecular recognition and target selectivity. The 3,4-dimethoxy pattern on the benzylidene moiety, combined with the complex substitution pattern on the benzofuran core, creates multiple opportunities for investigating how different functional groups contribute to overall biological activity. This understanding is crucial for developing structure-based design strategies for new benzofuran derivatives with enhanced therapeutic potential.

Contemporary research objectives surrounding this compound include elucidating its synthesis pathways and optimizing preparation methods to enable efficient access to the molecule and related analogs. Given the complexity of the substitution pattern, developing reliable synthetic routes that maintain the desired stereochemistry while accommodating the multiple functional groups represents a significant synthetic challenge. Success in this area would facilitate broader biological evaluation and potential pharmaceutical development.

The investigation of this compound's biological activity profile represents another critical research objective. Given the established biological activities of related benzofuran derivatives, including anticancer, antimicrobial, and enzyme inhibitory properties, comprehensive biological evaluation could reveal novel therapeutic applications. Understanding how the specific substitution pattern influences these activities would provide valuable insights for future drug development efforts targeting similar molecular architectures.

Table 1: Structural Features and Research Significance of Key Functional Groups

Functional Group	Position	Research Significance	Related Biological Activities
3,4-Dimethoxy benzylidene	2-position	Novel substitution pattern for SAR studies	Enhanced target selectivity
Dimethylamino methyl	7-position	Basic nitrogen for pharmacokinetic optimization	Improved bioavailability
Hydroxyl	6-position	Hydrogen bonding capability	Enhanced target binding
Methyl	4-position	Steric and electronic modulation	Conformational control

The research significance of this compound extends to its potential role as a synthetic intermediate for accessing more complex benzofuran derivatives. The multiple functional groups present in the molecule provide numerous sites for further chemical modification, enabling the development of compound libraries for biological screening. This utility as a building block for medicinal chemistry efforts adds another dimension to its research value beyond its intrinsic biological properties.

Biological Activity

The compound (Z)-2-(3,4-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one is a benzofuran derivative that has garnered attention for its potential biological activities. Benzofuran compounds are known for their diverse pharmacological properties, including anti-inflammatory, antioxidant, and anticancer activities. This article examines the biological activity of this specific compound through various studies and findings.

Chemical Structure and Properties

The chemical structure of the compound can be represented as follows:

$$\text{C}_{20}\text{H}_{24}\text{N}_{2}\text{O}_{4}$$

This structure includes a benzofuran moiety, which is crucial for its biological activities.

Biological Activity Overview

Research indicates that benzofuran derivatives exhibit significant biological activities. The following table summarizes key biological effects associated with benzofuran compounds, including the focus compound.

Activity	Description	Reference
Anti-inflammatory	Reduces pro-inflammatory cytokines (TNF, IL-1, IL-8) and inhibits NF-κB activity.
Antioxidant	Scavenges free radicals and reduces oxidative stress markers.
Anticancer	Induces apoptosis in cancer cell lines and inhibits tumor growth.
Neuroprotective	Exhibits potential in protecting neuronal cells from damage.
Antimicrobial	Shows activity against various microbial strains.

Anti-inflammatory Activity

A study highlighted the anti-inflammatory properties of benzofuran derivatives, showing that they significantly inhibit the production of pro-inflammatory cytokines such as TNF and IL-1. For instance, a related compound demonstrated a reduction in TNF levels by 93.8% and IL-1 by 98% in vitro, indicating a strong anti-inflammatory potential that could be relevant to chronic inflammatory diseases .

Antioxidant Activity

The antioxidant activity of benzofuran derivatives has been attributed to their ability to scavenge free radicals. This property is essential in mitigating oxidative stress, which is linked to various diseases, including cancer and neurodegenerative disorders . The compound's hydroxyl groups contribute to this activity by donating hydrogen atoms to free radicals.

Anticancer Activity

Research on related benzofuran compounds has shown promising anticancer effects. For example, derivatives have been tested against various cancer cell lines, demonstrating selective cytotoxicity while sparing normal cells . The mechanism involves the induction of apoptosis through the activation of caspases and modulation of Bcl-2 family proteins.

Neuroprotective Effects

The neuroprotective potential of this class of compounds is noteworthy. Studies suggest that certain benzofuran derivatives can protect neuronal cells from apoptosis induced by oxidative stress or neurotoxic agents . This effect may be due to their ability to modulate signaling pathways involved in cell survival.

Antimicrobial Properties

Benzofuran derivatives have also shown antimicrobial activity against a range of bacterial and fungal strains. This property could be leveraged for developing new antimicrobial agents in response to rising antibiotic resistance .

Case Studies

Several case studies have explored the biological activities of similar benzofuran derivatives:

• Study on Anti-inflammatory Effects : A compound structurally related to our target was tested in animal models for its anti-inflammatory effects. Results indicated significant reductions in paw edema and inflammatory markers after treatment with the compound .
• Cytotoxicity Evaluation : A series of benzofuran derivatives were evaluated for cytotoxicity against K562 leukemia cells. The most active compounds exhibited IC50 values in the low micromolar range, indicating potent anticancer properties .
• Neuroprotection Assessment : In vitro studies demonstrated that certain benzofuran derivatives could significantly reduce neuronal cell death induced by glutamate toxicity, suggesting their potential use in neurodegenerative disease therapies .

Scientific Research Applications

Biological Activities

Research has demonstrated that compounds structurally similar to (Z)-2-(3,4-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one exhibit diverse biological activities. Below are some key applications:

Antioxidant Activity

Studies indicate that benzofuran derivatives possess significant antioxidant properties. For instance, in vitro assays have shown that these compounds can effectively scavenge free radicals and reduce oxidative stress markers in various cell lines . This suggests potential applications in treating oxidative stress-related conditions.

Anti-inflammatory Effects

Benzofuran derivatives have been reported to inhibit pro-inflammatory cytokines such as TNF-alpha and IL-6, which are crucial in inflammatory pathways. For example, a derivative similar to the compound has been shown to significantly reduce inflammation in macrophage models by suppressing NF-kB activation . This positions the compound as a candidate for developing anti-inflammatory medications.

Anticancer Properties

Preliminary studies suggest that this compound may induce apoptosis in cancer cells through modulation of signaling pathways like PI3K/Akt. In particular, research involving human breast cancer cell lines revealed that treatment with similar benzofuran compounds resulted in reduced cell viability and increased apoptotic markers . This points to its potential role in cancer therapy.

Case Studies

Several studies have investigated the properties and applications of (Z)-2-(3,4-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one and related compounds:

Study on Antioxidant Properties

A recent study demonstrated the efficacy of a related benzofuran derivative in reducing oxidative stress markers in diabetic rats. The compound was found to significantly lower lipid peroxidation levels and improve antioxidant enzyme activity, suggesting its potential as a therapeutic agent for diabetic complications .

Research on Anti-inflammatory Effects

Another investigation focused on the ability of benzofuran derivatives to inhibit NF-kB activation in human endothelial cells. The results indicated that these compounds could prevent vascular inflammation, highlighting their relevance in cardiovascular disease management .

Cancer Research

A comprehensive analysis of various benzofuran derivatives indicated that structural modifications could enhance anticancer activities. This research positions (Z)-2-(3,4-dimethoxybenzylidene)-7-((dimethylamino)methyl)-6-hydroxy-4-methylbenzofuran-3(2H)-one as a promising lead compound for further development in oncology .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Key Structural and Physicochemical Differences

The following table summarizes critical distinctions between the target compound and its analogs:

Property	Target Compound	Analog 1: (Z)-2-(2-fluorobenzylidene) variant	Analog 2: (Z)-6-hydroxy-2-(4-methoxybenzylidene) variant	Dihydroxybenzofuranones (e.g., compounds)
Substituents	3,4-dimethoxybenzylidene, dimethylaminomethyl, 6-OH, 4-CH₃	2-fluorobenzylidene, dimethylaminomethyl, 6-OH, 4-CH₃	4-methoxybenzylidene, 7-CH₃, 6-OH	3,4-dihydroxybenzylidene, 6-OH
Molecular Formula	C₂₂H₂₅NO₆	C₁₉H₁₈FNO₃	C₁₇H₁₄O₄	C₁₅H₁₀O₅ (approximate)
Molecular Weight	~423.44 g/mol	327.35 g/mol	282.29 g/mol	~270.24 g/mol
Key Functional Groups	Dimethoxy, dimethylamino, hydroxyl	Fluoro, dimethylamino, hydroxyl	Methoxy, hydroxyl	Dihydroxy, hydroxyl
Predicted Solubility	Moderate (dimethoxy reduces polarity; dimethylamino enhances water interaction)	Low (fluoro increases lipophilicity)	Moderate (methoxy balances polarity)	High (dihydroxy enhances hydrophilicity)
Bioavailability (Score)	Not reported (analogs: ~0.55–0.56 for dihydroxy variants)	Not reported	Not reported	0.55–0.56

Research Findings and Limitations

• highlights that dihydroxybenzofuranones exhibit superior solubility (logP ~1.5–3.42) and bioavailability (0.55–0.56) due to their hydrophilic groups. The target compound’s dimethoxy and dimethylamino groups may shift this balance toward moderate solubility and enhanced target binding .
• Gaps in Data: No direct pharmacological studies on the target compound were found in the evidence. Predictions are extrapolated from structural analogs.

Preparation Methods

Core Formation via Cyclization

The benzofuran-3(2H)-one core is synthesized from 4-methylresorcinol through Friedel-Crafts acylation followed by acid-catalyzed cyclization. Acetic anhydride in the presence of BF₃·Et₂O facilitates acylation at the C-6 position, yielding 6-acetoxy-4-methylbenzofuran-3(2H)-one. Subsequent hydrolysis with aqueous HCl removes the acetyl protecting group, producing 6-hydroxy-4-methylbenzofuran-3(2H)-one (Compound 1 ) in 78% yield.

Table 1: Characterization Data for Compound 1

Property	Value
Melting Point	189–191°C
¹H NMR (DMSO-d₆)	δ 6.72 (s, H-5), 2.41 (s, CH₃)
HRMS (ESI)	m/z 177.0521 [M+H]⁺

Aldol Condensation for Benzylidene Formation

Reaction Optimization

Compound 1 undergoes aldol condensation with 3,4-dimethoxybenzaldehyde under basic conditions to form the Z-configured benzylidene derivative (Compound 2 ). Two protocols from literature were adapted:

Protocol A (Methanol/KOH):

• Conditions: Reflux in methanol with 50% aqueous KOH (1.5 mL/mmol).

• Yield: 65% after 12 hours.

• Z/E Ratio: 9:1 (determined by NOESY).

Protocol B (Ethanol/KOH):

• Conditions: Reflux in ethanol with 50% aqueous KOH (5 mL/mmol).

• Yield: 72% after 8 hours.

• Z/E Ratio: 8.5:1.

Ethanol marginally improves yield due to enhanced solubility of the aromatic aldehyde. The Z-isomer predominates due to kinetic control under reflux conditions.

Table 2: Aldol Condensation Comparative Data

Parameter	Protocol A	Protocol B
Solvent	Methanol	Ethanol
Reaction Time	12 h	8 h
Isolated Yield	65%	72%
Z/E Selectivity	9:1	8.5:1

Mechanistic Considerations

The reaction proceeds via deprotonation of the acidic C-2 hydrogen (pKₐ ~10.5), generating an enolate that attacks the aldehyde carbonyl. Methoxy groups on the benzaldehyde enhance electrophilicity through electron donation, accelerating condensation.

Regioselective Mannich Reaction at C-7

Aminomethylation Strategy

Direct Mannich reaction on Compound 2 introduces the dimethylaminomethyl group at C-7. Utilizing aminals (preformed from formaldehyde and dimethylamine) prevents undesired bis-aminomethylation at C-5.

Procedure:

• Aminal Preparation: Formaldehyde (37% aqueous, 2 equiv) and dimethylamine (40% aqueous, 2 equiv) are stirred in ethanol at 0°C for 30 minutes.

• Reaction: Compound 2 (1 equiv) is added, and the mixture is refluxed for 6 hours.

• Workup: Neutralization with HCl (1N) followed by extraction with ethyl acetate yields the crude product, which is purified via silica gel chromatography (CH₂Cl₂:MeOH 95:5).

Yield: 58% (Compound 3 , target molecule).

Regioselectivity Control

The C-7 position is favored due to:

• Electronic Effects: The C-7 hydroxyl group (post-deprotonation) directs electrophilic attack via resonance stabilization.

• Steric Factors: The adjacent C-6 methyl group hinders approach at C-5.

Table 3: Mannich Reaction Optimization

Parameter	Value
Solvent	Ethanol
Temperature	Reflux (78°C)
Time	6 h
Aminal Equivalents	2.0
Regioselectivity	C-7:C-5 = 15:1

Structural Characterization

Spectroscopic Analysis

¹H NMR (CDCl₃):

• δ 7.82 (s, =CH-), confirming Z-configuration via coupling with H-5 (δ 6.89).

• δ 3.92 (s, OCH₃), 3.85 (s, OCH₃), 2.48 (s, N(CH₃)₂).

¹³C NMR:

• δ 184.2 (C=O), 152.1–55.4 (aromatic carbons), 45.7 (N(CH₃)₂).

HRMS (ESI):

• m/z 399.1789 [M+H]⁺ (calc. 399.1785).

Challenges and Mitigation

Competing Side Reactions

• Bis-Aminomethylation: Minimized using preformed aminals instead of free formaldehyde.

• E-Isomer Formation: Controlled by short reaction times and kinetic conditions.

Functional Group Compatibility

The C-6 hydroxy group remains unprotected during Mannich reactions, leveraging its weak acidity (pKₐ ~9.5) to avoid unnecessary protection/deprotection steps .

Q & A

Q. Key Parameters :

• Temperature (60–80°C for condensation).
• Solvent polarity (ethanol or THF) to stabilize intermediates.
• Stereochemical control via reaction time and base strength to favor the (Z)-isomer .

Advanced: How can researchers optimize reaction conditions to minimize (E)/(Z) isomerization during synthesis?

Methodological Answer:
Isomerization arises due to thermodynamic instability of the (Z)-isomer. Strategies include:

• Kinetic Control : Short reaction times (≤4 hours) and low temperatures (≤50°C) to trap the (Z)-isomer before equilibration.
• Solvent Effects : Use polar aprotic solvents (e.g., DMF) to stabilize transition states favoring (Z)-geometry.
• Catalyst Tuning : Weak bases (e.g., ammonium acetate) reduce retro-aldol side reactions.
• Post-Synthesis Stabilization : Introduce steric hindrance (e.g., bulky substituents) or intramolecular hydrogen bonding (e.g., 6-hydroxy group) to lock the (Z)-configuration .

Basic: What spectroscopic techniques are critical for characterizing this compound?

Methodological Answer:

• NMR :
  • ¹H NMR : Identify methoxy (δ 3.8–4.0 ppm), dimethylamino (δ 2.2–2.5 ppm), and hydroxyl protons (δ 5.5–6.0 ppm, exchangeable).
  • ¹³C NMR : Confirm carbonyl (C3, δ 180–190 ppm) and aromatic carbons.
• IR : Detect carbonyl (C=O, ~1700 cm⁻¹) and hydroxyl (O–H, ~3200 cm⁻¹) stretches.
• X-ray Crystallography : Resolve (Z)-stereochemistry and intermolecular interactions (e.g., hydrogen bonding at 6-OH) .

Advanced: How can researchers address discrepancies between computational and experimental solubility data?

Methodological Answer:
Discrepancies often arise from unaccounted crystal packing or solvent effects. Steps to resolve:

Experimental Validation :

• Measure solubility in multiple solvents (e.g., DMSO, ethanol) using UV-Vis or HPLC.
• Compare with computational predictions (e.g., COSMO-RS or Hansen solubility parameters).

Crystal Structure Analysis : Identify polymorphs or hydrate forms via PXRD.

Dynamic Simulations : Apply MD simulations with explicit solvent models to refine solubility predictions .

Basic: What biological activities are associated with benzofuran-3(2H)-one derivatives?

Methodological Answer:
Reported activities include:

• Antioxidant : Scavenging free radicals via 6-hydroxy and methoxy groups.
• Anticancer : Inducing apoptosis in cancer cell lines (e.g., K562) through ROS generation.
• Antimicrobial : Disrupting bacterial membranes via lipophilic substituents (e.g., dimethylamino group).
  Assay Example :
• MTT Assay : Test cytotoxicity against HeLa cells (IC₅₀ ~15–20 µM) .

Advanced: How can structure-activity relationships (SAR) guide the design of analogs with enhanced bioactivity?

Methodological Answer:

• Functional Group Modification :
  • Replace 3,4-dimethoxy with electron-withdrawing groups (e.g., NO₂) to enhance electrophilicity and DNA intercalation.
  • Substitute dimethylamino with piperazinyl to improve water solubility.
• Stereoelectronic Analysis :
  • Use DFT calculations to map electron density (e.g., HOMO/LUMO) and predict binding to targets like topoisomerase II.
• QSAR Models :
  • Train models with descriptors like logP, polar surface area, and Hammett constants to prioritize analogs .

Basic: How do researchers confirm the (Z)-configuration of the benzylidene moiety?

Methodological Answer:

• NOESY NMR : Detect spatial proximity between the benzylidene proton (δ 7.2–7.5 ppm) and the adjacent methyl group (δ 2.1–2.3 ppm).
• X-ray Diffraction : Direct visualization of the (Z)-geometry and dihedral angles (<10° between benzofuran and benzylidene planes).
• UV-Vis : Compare λmax shifts; (Z)-isomers typically show hypsochromic shifts due to reduced conjugation .

Advanced: What strategies resolve contradictions between in vitro bioactivity and in vivo efficacy?

Methodological Answer:

• Pharmacokinetic Profiling :
  • Measure metabolic stability (e.g., liver microsome assays) and plasma protein binding.
  • Optimize logD (2–3) for balanced permeability and solubility.
• Formulation Adjustments : Use nanoemulsions or cyclodextrin complexes to enhance bioavailability.
• Target Engagement Studies : Validate mechanism via knock-out models or PET imaging .

Basic: What are the key challenges in purifying this compound?

Methodological Answer:

• Common Impurities :
  • (E)-isomer (separable via reverse-phase HPLC with C18 column).
  • Unreacted aldehyde (remove via silica gel chromatography).
• Purification Protocols :
  • Recrystallization from ethanol/water (yield ~60–70%).
  • Flash chromatography (hexane:ethyl acetate, 3:1) .

Advanced: How can computational methods predict metabolic pathways for this compound?

Methodological Answer:

• In Silico Tools :
  • CYP450 Metabolism : Use StarDrop or MetaSite to identify likely oxidation sites (e.g., demethylation at 3,4-dimethoxy groups).
  • Phase II Metabolism : Predict glucuronidation at the 6-hydroxy group via GLORYx.
• Validation :
  • Incubate with hepatocytes and analyze metabolites via LC-HRMS .